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Compound of Interest

Compound Name: 5-Methyl-2-pyrazinecarboxylic acid

Cat. No.: B017604 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties and synthesis of key chemical entities is paramount. This

document provides a detailed overview of 5-Methyl-2-pyrazinecarboxylic acid, a significant

intermediate in the synthesis of various pharmaceuticals.[1][2]

Core Molecular Data
5-Methyl-2-pyrazinecarboxylic acid is a heterocyclic organic compound with the molecular

formula C6H6N2O2.[1][3][4][5] Its molecular structure consists of a pyrazine ring substituted

with a methyl group and a carboxylic acid group. This compound is also known by several

synonyms, including 2-Methyl-5-pyrazinecarboxylic acid and 5-methylpyrazine-2-carboxylic

acid.[3][4][5]

Quantitative data for 5-Methyl-2-pyrazinecarboxylic acid is summarized in the table below for

ease of reference and comparison.
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Property Value Source

Molecular Formula C6H6N2O2 [1][3][4][5]

Molecular Weight 138.12 g/mol [1][3][4][6][7]

Melting Point 167-171 °C [1][2]

CAS Number 5521-55-1 [1][3][4][5]

SMILES CC1=CN=C(C=N1)C(=O)O [4]

InChI Key
RBYJWCRKFLGNDB-

UHFFFAOYSA-N
[4][7]

Molecular Structure Visualization
The two-dimensional chemical structure of 5-Methyl-2-pyrazinecarboxylic acid is depicted

below, illustrating the arrangement of its constituent atoms and functional groups.

Caption: Molecular structure of 5-Methyl-2-pyrazinecarboxylic acid.

Experimental Protocols
The synthesis of 5-Methyl-2-pyrazinecarboxylic acid is a critical process for its application in

pharmaceutical manufacturing. Below is a detailed methodology for a key synthetic step.

Synthesis of 5-Methyl-2-pyrazinecarboxylic acid via Hydrolysis

This protocol describes the acid-catalyzed hydrolysis of a precursor ester to yield the final

carboxylic acid product.

Reactants and Materials:

Precursor ester (e.g., methyl 5-methyl-2-pyrazinecarboxylate)

Toluene (solvent)

Hydrogen chloride (HCl) gas
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Ethanol (for trituration)

Procedure:

The precursor ester is dissolved in toluene.

HCl gas is bubbled through the solution for approximately 90 minutes.

The reaction mixture is then stirred at room temperature for 16 hours to ensure complete

hydrolysis.

Following the reaction period, the toluene solvent is removed by evaporation under

reduced pressure.

The resulting crude product is triturated with hot ethanol to purify the 5-Methyl-2-
pyrazinecarboxylic acid.

The purified product is then dried to remove any residual solvent.[7]

Logical Workflow for Synthesis
The following diagram illustrates the logical workflow of the described experimental protocol for

the synthesis of 5-Methyl-2-pyrazinecarboxylic acid.

Start: Dissolve Precursor in Toluene Bubble HCl Gas (90 min)Initiate Reaction Stir at Room Temperature (16 hrs)Hydrolysis Evaporate TolueneWork-up Triturate with Hot EthanolPurification End: Dried 5-Methyl-2-pyrazinecarboxylic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 5-Methyl-2-pyrazinecarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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